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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B15615813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Metaxalone-d3 in

various organic solvents. The data presented herein is crucial for researchers and

professionals involved in the development of drug formulations, analytical methods, and in

vitro/in vivo studies involving this deuterated analog of Metaxalone.

Note on Deuterated Form: Direct, quantitative solubility data for Metaxalone-d3 is not readily

available in published literature. However, the physical properties of deuterated compounds are

generally very similar to their non-deuterated counterparts. Therefore, the solubility data for

Metaxalone is presented here as a reliable proxy for Metaxalone-d3.

Quantitative Solubility Data
The following table summarizes the known solubility of Metaxalone in a range of common

organic solvents. This data has been compiled from various technical datasheets and scientific

publications.
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Solvent Solubility (mg/mL)
Qualitative
Solubility

Source

Dimethyl Sulfoxide

(DMSO)
~44 - [1]

~20 - [2]

Dimethylformamide

(DMF)
~30 - [2]

Ethanol (95-100%) ~44 Soluble [1][3]

~10 - [2]

Methanol - Soluble [3][4]

Chloroform - Freely Soluble [3]

Acetone - Soluble [5]

Isopropyl Alcohol - Soluble [5]

Ether - Practically Insoluble [3]

Water 0.014 Practically Insoluble [5]

Experimental Protocols
The determination of solubility is a critical step in drug development. The "gold standard" for

determining equilibrium solubility is the shake-flask method. Below is a detailed protocol that

can be adapted for determining the solubility of Metaxalone-d3 in various organic solvents.

Objective: To determine the equilibrium solubility of Metaxalone-d3 in a specific organic

solvent at a controlled temperature.

Materials:

Metaxalone-d3 (crystalline solid)

High-purity organic solvents (e.g., HPLC grade)
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Volumetric flasks

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other validated analytical instrumentation.

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Metaxalone-d3 to a series of vials, each containing a known

volume of the selected organic solvent. The excess solid is crucial to ensure that

equilibrium with the solid phase is achieved.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and

agitation speed.

Allow the samples to equilibrate for a sufficient period (typically 24-72 hours). The system

is considered to be at equilibrium when the concentration of the solute in the solution does

not change over subsequent time points.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe.
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Immediately filter the sample through a syringe filter to remove any undissolved solid

particles.

Analysis:

Dilute the filtered sample with a suitable solvent to a concentration within the calibrated

range of the analytical instrument.

Quantify the concentration of Metaxalone-d3 in the diluted sample using a validated

analytical method, such as HPLC.

Data Reporting:

Calculate the solubility in mg/mL or other appropriate units.

Report the solubility value along with the solvent used and the equilibration temperature.

Logical Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of a

compound like Metaxalone-d3.
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Caption: Workflow for determining the solubility of Metaxalone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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